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Compound of Interest

Compound Name:
2-Amino-4-bromothiophene

Hydrobromide

Cat. No.: B13709949

Get Quote

Executive Summary
2-Amino-4-bromothiophene Hydrobromide (2-A-4-BT[1]·HBr) is a high-value, sensitive

heterocyclic building block used to construct thieno[2,3-d]pyrimidine and thieno[2,3-b]pyridine

scaffolds—core pharmacophores in ATP-competitive kinase inhibitors (e.g., targeting EGFR,

VEGFR, FLT3).

Unlike its more common 3-carboxylate counterparts (Gewald products), this decarboxylated

salt form allows for the synthesis of kinase inhibitors with unsubstituted bridgehead carbons (C-

5 in thienopyrimidines), reducing steric clash in the ATP-binding pocket while retaining a

strategic bromine handle for late-stage diversification (Suzuki/Buchwald couplings).[1]

Key Advantages:

Positional Selectivity: The C-4 bromine translates to the C-5 position in thieno[2,3-

d]pyrimidines, a vector often pointing towards the solvent-exposed region or the ribose

pocket, distinct from the C-6 vector derived from 5-bromothiophenes.[1]
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Salt Stability: The hydrobromide salt prevents the rapid oxidative polymerization typical of the

free base 2-aminothiophene.

Chemical Properties & Handling
The free base of 2-amino-4-bromothiophene is inherently unstable, prone to oxidation and

dimerization (forming azo-like dyes) within minutes of exposure to air.[1] The Hydrobromide salt

is the stable, storable form.

Property Specification

CAS Number 114772-23-9 (Generic for base); Salt forms vary

Formula C₄H₄BrNS[1] · HBr

Appearance Off-white to beige hygroscopic solid

Storage -20°C, under Argon/Nitrogen, Desiccated

Solubility
Soluble in DMSO, DMF, Methanol; Sparingly

soluble in DCM

Critical Handling Protocol: Free-Basing
Do not generate the free base until immediately prior to the reaction.[1]

Preparation: Suspend 2-A-4-BT·HBr (1.0 equiv) in degassed EtOAc or DCM (0.1 M) under

.

Neutralization: Cool to 0°C. Add saturated aqueous

or 1.0 equiv of DIPEA/Et3N dropwise.

Extraction: Rapidly separate phases (if aqueous used). Dry organic layer over

for <5 mins.

Usage: Filter directly into the reaction vessel containing the electrophile. Never concentrate

the free base to dryness.
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Synthetic Utility: Constructing the Kinase Scaffold
The primary utility of 2-A-4-BT[1]·HBr is the construction of fused bicyclic systems where the

bromine atom is preserved for library generation.

Strategy A: Synthesis of 5-Bromo-thieno[2,3-
d]pyrimidines
This scaffold is a bioisostere of quinazoline (e.g., Gefitinib).[1] The lack of a substituent at C-6

(derived from thiophene C-5) and the presence of Br at C-5 (derived from thiophene C-4)

allows for unique structure-activity relationship (SAR) exploration.[1]

Mechanism: Since the C-3 position is unsubstituted (H), direct cyclization with nitriles is difficult.

The standard route involves C-3 formylation followed by ring closure.[1]

Step-by-Step Protocol: The Vilsmeier-Cyclization Route
Reagents:

2-A-4-BT[1]·HBr (10 mmol)

Phosphorus Oxychloride (

, 30 mmol)

DMF (Dry, 50 mL)

Formamide (Excess)

Workflow:

Protection (In Situ): Dissolve 2-A-4-BT·HBr in DMF. Add 1.1 equiv of Acetyl Chloride to form

the N-acetyl intermediate (optional but recommended to protect the amine during

formylation).

Vilsmeier-Haack Formylation:

Cool dry DMF (20 mL) to 0°C. Add
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dropwise. Stir 30 min to form the Vilsmeier reagent.

Add the amine solution dropwise.[2]

Heat to 70°C for 3 hours. The electrophilic Vilsmeier complex attacks the nucleophilic C-3

position.[1]

Hydrolysis: Pour onto ice/NaOAc to liberate the 2-amino-4-bromo-3-formylthiophene.

Ring Closure:

Reflux the crude aldehyde in Formamide (10 mL) at 160°C for 6 hours.

Result:5-Bromo-thieno[2,3-d]pyrimidin-4(3H)-one.

Chlorination (Activation):

Reflux the pyrimidinone in

(neat) for 4 hours.

Final Scaffold:5-Bromo-4-chloro-thieno[2,3-d]pyrimidine.

Visualization: Reaction Pathway
The following diagram illustrates the transformation of the raw building block into a

functionalized kinase inhibitor.
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Caption: Synthetic workflow transforming the unstable 2-amino-4-bromothiophene free base

into a robust, dual-functionalizable kinase scaffold.
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Functionalization Protocols (Late-Stage)
Once the 5-bromo-4-chloro-thieno[2,3-d]pyrimidine scaffold is generated, it offers two

orthogonal handles:

C-4 Chlorine: Highly reactive to SNAr (Nucleophilic Aromatic Substitution).[1] Used to install

the "Hinge Binder" (usually an aniline or amine).

C-5 Bromine: Reactive to Pd-catalyzed coupling.[1] Used to install the "Tail" or solubilizing

group.

Protocol B: Sequential Functionalization
Step 1: SNAr Reaction (Installation of Hinge Binder)
Target: 4-Amino-substituted intermediate.[1]

Dissolve scaffold (1.0 equiv) in

-PrOH or

-BuOH.[1]

Add Aniline derivative (e.g., 3-chloro-4-fluoroaniline) (1.1 equiv).[1]

Catalytic HCl (2-3 drops) can accelerate the reaction.

Reflux for 2-4 hours. Product precipitates as HCl salt.

Filter and wash with cold ether.

Step 2: Suzuki-Miyaura Coupling (Installation of Tail)
Target: Final Kinase Inhibitor. Note: The C-5 bromide is sterically crowded; active catalysts are

required.[1]
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Component Quantity/Type

Substrate 5-Bromo-intermediate (from Step 1)

Boronic Acid R-B(OH)2 (1.5 equiv)

Catalyst Pd(dppf)Cl2[1]·DCM (5 mol%) or XPhos Pd G2

Base (2.0 M aq, 3 equiv)

Solvent Dioxane:Water (4:1)

Conditions Microwave, 110°C, 30 min

Troubleshooting the Suzuki Coupling:

Dehalogenation: If the Br is reduced to H instead of coupling, switch to anhydrous conditions

using

and DMF.

Protodeboronation: If the boronic acid degrades, use the corresponding Pinacol Ester and

add the base after heating the catalyst/substrate mix.

Case Study: Targeting FLT3
In the development of FLT3 inhibitors (Acute Myeloid Leukemia), the 5-aryl-thieno[2,3-

d]pyrimidine motif mimics the geometry of the "Gatekeeper" residue interaction.

Role of 2-A-4-BT: The 4-bromo starting material ensures the final aryl group is at position 5.

[1]

Comparison: Starting with 2-amino-5-bromothiophene would place the aryl group at position

6, changing the vector by ~60 degrees and potentially missing the hydrophobic back-pocket.

[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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